Cas no 1859807-16-1 (1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro-)

• Product Name: 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro-
• CAS No: 1859807-16-1
• MF: C₇H₄BrClN₄O
• MW: 275.489858627319
• CID: 5263493
• Update Time: 2025-10-18

1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro-

• Inchi： 1S/C7H4BrClN4O/c8-4-1-3(2-14-4)5-11-6(9)13-7(10)12-5/h1-2H,(H2,10,11,12,13)
• InChI Key： OBVLGTLOKYWBID-UHFFFAOYSA-N
• SMILES： N1=C(Cl)N=C(C2C=C(Br)OC=2)N=C1N

Additional information on 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro-

Professional Introduction to 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro (CAS No. 1859807-16-1)

The compound 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro, identified by the CAS number 1859807-16-1, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by a triazine core substituted with bromo and chloro groups on the furanyl ring, make it a versatile scaffold for developing novel bioactive agents. This introduction delves into the compound's chemical properties, potential applications, and recent advancements in its utilization within the scientific community.

The molecular structure of 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro consists of a central triazine ring system connected to a furanyl moiety at the 4-position and a chloro group at the 6-position. The presence of these halogen atoms introduces electrophilic centers that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactivity patterns have made the compound a valuable intermediate in synthetic chemistry, particularly for constructing more complex molecules with potential therapeutic benefits.

In recent years, there has been a growing interest in exploring the pharmacological properties of triazine derivatives. The combination of bromo and chloro substituents in 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro has been found to enhance its binding affinity to biological targets. For instance, studies have shown that such compounds can interact with enzymes and receptors involved in inflammatory pathways, making them promising candidates for developing anti-inflammatory drugs. Additionally, the furanyl group has been associated with enhanced metabolic stability and bioavailability in drug candidates.

One of the most compelling aspects of 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro is its utility as a building block for more complex molecules. Researchers have leveraged its structural features to design novel inhibitors targeting various disease-related proteins. For example, modifications at the 2-amino position of the triazine ring have been explored to improve solubility and cell permeability. Furthermore, the bromo and chloro groups provide handles for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacophores.

The agrochemical industry has also benefited from the versatility of 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. Recent studies have highlighted its efficacy in controlling resistant weed species by inhibiting key enzymes involved in photosynthesis and amino acid biosynthesis. This underscores the compound's broad applicability beyond pharmaceuticals and highlights its significance in sustainable agriculture.

The synthesis of 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed coupling reactions and flow chemistry have been employed to improve yield and purity. These advancements not only facilitate large-scale production but also enable access to structurally diverse derivatives for high-throughput screening. The compound's synthesis exemplifies the integration of cutting-edge synthetic strategies in medicinal chemistry.

Evaluation of the toxicological profile is crucial for any bioactive compound like 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro. Preliminary studies have assessed its acute toxicity and chronic effects on mammalian cells. The results indicate moderate toxicity at high concentrations but demonstrate low toxicity at therapeutic relevant doses. These findings are consistent with other triazine derivatives that have shown promising pharmacological activity without significant adverse effects. Further research is ongoing to fully characterize its safety profile.

The development of new drug candidates relies heavily on innovative computational methods for predicting biological activity. Molecular modeling studies on 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro have provided insights into its binding interactions with target proteins. These simulations have guided rational drug design by identifying key residues critical for potency and selectivity. The integration of computational chemistry with experimental validation has accelerated the discovery process for novel therapeutics.

The future prospects for 1,3,5-Triazin-2-amine, 4-(5-bromo-3-furanyl)-6-chloro are promising as it continues to be explored in various research avenues. Its unique structural attributes make it an attractive scaffold for developing next-generation bioactive molecules targeting unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications. As our understanding of biological systems evolves，so too will our ability to harness this compound's potential.